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Compound of Interest

Compound Name: 5-Methylisoxazole-3-carbonitrile

Cat. No.: B1325030

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methylisoxazole-3-carbonitrile is a versatile heterocyclic building block in medicinal
chemistry. Its isoxazole core is a privileged scaffold found in numerous biologically active
compounds and approved drugs. The nitrile functionality serves as a valuable synthetic handle,
readily convertible to other key functional groups such as carboxylic acids and amides, which
are frequently utilized in the construction of pharmacologically active molecules. This document
provides an overview of its applications, key synthetic transformations, and detailed
experimental protocols for the preparation of derivatives with therapeutic potential.

Key Applications in Drug Discovery

The 5-methylisoxazole-3-yl moiety is a key component in a variety of therapeutic agents,
demonstrating a broad spectrum of biological activities. While direct applications of the
carbonitrile are less reported, its role as a precursor to the corresponding carboxylic acid and
carboxamide is well-established in the development of:

o Antitubercular Agents: Carboxamide derivatives of 5-methylisoxazole have shown significant
activity against Mycobacterium tuberculosis.
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» Kinase Inhibitors: The scaffold is utilized in the design of inhibitors for kinases such as Raf
kinase, which are implicated in cancer signaling pathways.

» Anti-inflammatory Agents: The related scaffold, 5-methylisoxazole-4-carboxamide, is the
basis for the disease-modifying antirheumatic drug (DMARD), leflunomide. While a
regioisomer, the synthetic strategies and biological relevance are informative.

Synthetic Utility and Key Transformations

5-Methylisoxazole-3-carbonitrile is a valuable intermediate primarily due to the reactivity of
the nitrile group. The key transformations involve its hydrolysis to either the corresponding
carboxylic acid or carboxamide, which are then used in subsequent coupling reactions to
generate diverse libraries of compounds.

Workflow for the Utilization of 5-Methylisoxazole-3-
carbonitrile
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 To cite this document: BenchChem. [Application Notes and Protocols: 5-Methylisoxazole-3-
carbonitrile in Medicinal Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1325030#using-5-methylisoxazole-3-carbonitrile-in-
medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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